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Compound of Interest

Compound Name: N-(4-Indanyl)pivalamide

Cat. No.: B15331408 Get Quote

In the continuous effort to develop more potent and selective insecticides, the incorporation of

various structural motifs into existing pharmacophores is a key strategy. This guide provides a

comparative analysis of a novel indane-containing anthranilic diamide insecticide, compound

8q, and its parent compound, chlorantraniliprole. The introduction of the indane moiety has

been explored to enhance the insecticidal activity of this class of compounds.

Quantitative Comparison of Insecticidal Activity
The insecticidal efficacy of compound 8q and chlorantraniliprole was evaluated against the

oriental armyworm (Mythimna separata). The data presented below summarizes their activity at

various concentrations.
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Compound Concentration (mg/L)
Insecticidal Activity
against M. separata (%)

Compound 8q 4 100

0.8 80

Chlorantraniliprole 4
Not explicitly stated, but 8q is

"better than"

0.8
Not explicitly stated, but 8q is

superior

Compound 8c 4 90

Compound 8i 0.8 60

Data sourced from a study on novel anthranilic diamide insecticides[1].

The results indicate that the introduction of the indane group can lead to a significant

enhancement of insecticidal activity. At a concentration of 4 mg/L, compound 8q exhibited

100% insecticidal activity against M. separata, which was reported to be better than that of

chlorantraniliprole.[1] Even at a lower concentration of 0.8 mg/L, compound 8q maintained a

high level of activity at 80%.[1]

Structure-Activity Relationship
The enhanced activity of compound 8q can be attributed to the structural modification of the

parent chlorantraniliprole molecule. The following diagram illustrates the key structural

difference.
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Structural modification leading to enhanced activity.

Experimental Protocols
The insecticidal activity of the compounds was determined through greenhouse insecticidal

activity assays.[1]

Target Insect:Mythimna separata (Oriental Armyworm)

Methodology:

The detailed experimental protocol for the insecticidal activity assay against M. separata as

described in the source study is as follows:
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The compounds were dissolved in DMF and diluted with water containing 0.1% Tween 80 to

the desired concentrations.

Corn leaves were immersed in the test solutions for 10-20 seconds and then air-dried.

The treated leaves were placed in Petri dishes containing moistened filter paper.

Ten third-instar larvae of M. separata were introduced into each Petri dish.

The dishes were maintained in an observation room at a temperature of 24-26°C and a

relative humidity of 60-70%.

Mortality rates were assessed after 24-72 hours.

Each experiment was repeated three times.

Conclusion
The comparative data demonstrates that the strategic incorporation of an indane moiety into

the anthranilic diamide scaffold, as exemplified by compound 8q, can lead to a substantial

improvement in insecticidal activity against Mythimna separata when compared to the parent

compound, chlorantraniliprole.[1] This finding highlights the potential of exploring indane and its

analogs in the design of novel and more effective insecticidal agents. Further research would

be beneficial to elucidate the precise mechanism by which the indane group contributes to the

enhanced potency and to evaluate the activity of these compounds against a broader spectrum

of insect pests.
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Anthranilic Diamide Insecticides and a Related Compound]. BenchChem, [2025]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b15331408#n-4-indanyl-
pivalamide-vs-related-compound-activity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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